Cas no 58414-04-3 ((2R,4S)-2,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine)

(2R,4S)-2,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine structure
58414-04-3 structure
Product Name:(2R,4S)-2,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
CAS No:58414-04-3
MF:C11H16N2
MW:176.258142471313
CID:1610284
PubChem ID:42739
Update Time:2025-04-21

(2R,4S)-2,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine Chemical and Physical Properties

Names and Identifiers

    • (2R,4S)-2,4-dimethyl-2,3,4,5-tetrahydro-1H-1,5-benzodiazepine
    • cis-2,4-Dimethyl-1H-2,3,4,5-tetrahydro-1,5-benzodiazepine
    • 1H-1,5-BENZODIAZEPINE, 2,3,4,5-TETRAHYDRO-2,4-DIMETHYL-, cis-
    • DTXSID00207118
    • 58414-04-3
    • Inchi: 1S/C11H16N2/c1-8-7-9(2)13-11-6-4-3-5-10(11)12-8/h3-6,8-9,12-13H,7H2,1-2H3/t8-,9+
    • InChI Key: QRAUFFKHTOMHCX-DTORHVGOSA-N
    • SMILES: N1C2C=CC=CC=2N[C@@H](C)C[C@H]1C

Computed Properties

  • Exact Mass: 176.13148
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06
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